Cas no 902321-83-9 (1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpyrrolidine)

• Product Name: 1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpyrrolidine
• CAS No: 902321-83-9
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 5424471
• Update Time: 2025-10-23

1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-5-methyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine
• 1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpyrrolidine

• Inchi： 1S/C18H20N4O/c1-13-11-17(21-9-5-6-10-21)22-18(20-13)15(12-19-22)14-7-3-4-8-16(14)23-2/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3
• InChI Key： CALYDZFGZLVJCH-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3OC)C=NN1C(N1CCCC1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-ylpyrrolidine

1-3-(2-Methoxyphenyl)-5-Methylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine: A Comprehensive Overview

1-3-(2-Methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine (CAS No. 902321-83-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazolopyrimidine core and substituted methoxyphenyl and methyl groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine is composed of a pyrazolopyrimidine scaffold, which is a common motif in many bioactive molecules. The presence of the methoxyphenyl and methyl substituents imparts specific pharmacological properties to the compound, enhancing its potential as a drug candidate. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity and selectivity.

In the realm of medicinal chemistry, 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine has been extensively studied for its potential as an inhibitor of various kinases. Kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. Research has shown that this compound selectively inhibits certain kinases, making it a valuable tool for understanding the role of these enzymes in disease progression and for developing targeted therapies.

One of the notable features of 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine is its ability to cross the blood-brain barrier (BBB). This property is crucial for compounds intended to treat neurological disorders, as many drugs fail to reach their target sites due to poor BBB permeability. Studies have demonstrated that this compound can effectively penetrate the BBB, opening up new possibilities for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine has also been extensively characterized. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring that the compound can be effectively delivered to the target tissues and maintain therapeutic concentrations over time. These properties make it an attractive candidate for further preclinical and clinical development.

In addition to its potential as a therapeutic agent, 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine has also been explored for its use as a research tool. Its ability to selectively modulate specific kinases makes it a valuable probe for investigating the biological functions of these enzymes and their roles in various cellular processes. This has led to its use in both academic and industrial research settings to gain deeper insights into kinase biology.

The safety profile of 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine has been evaluated through extensive preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine (CAS No. 902321-83-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and selective biological activity make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases and disorders.